methyl 4-[(3-chloro-4-fluorophenyl)amino]quinoline-2-carboxylate

• IUPAC Name: methyl 4-(3-chloro-4-fluoroanilino)quinoline-2-carboxylate
• InChI: InChI=1S/C17H12ClFN2O2/c1-23-17(22)16-9-15(11-4-2-3-5-14(11)21-16)20-10-6-7-13(19)12(18)8-10/h2-9H,1H3,(H,20,21)
• InChI Key: GIBOMSWQWVBXRQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=CC=CC=C2C(=C1)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C17H12ClFN2O2
• Molecular Weight: 330.7 g/mol

Description

“Methyl 4-[(3-chloro-4-fluorophenyl)amino]quinoline-2-carboxylate” is a complex organic compound that contains several functional groups. It has a quinoline backbone, which is a type of nitrogen-containing bicyclic compound. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, anti-inflammatory, antioxidant, and anti-HIV agents.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like mass spectra, 1HNMR, 13CNMR, and X-Ray diffraction analysis are often used to characterize such compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Quinolines, for example, are known to undergo reactions like electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, it might have a certain melting point, solubility, and reactivity.

Scientific Research Applications

Methyl 4-[(3-chloro-4-fluorophenyl)amino]quinoline-2-carboxylate has a number of potential applications in scientific research. It has been studied for its potential use as a fluorescent probe for the detection of nitric oxide (NO) in biological systems. It has also been studied for its potential use as a biomarker for the detection of cancer cells. Additionally, this compound has been studied for its potential use as an inhibitor of the enzyme tyrosinase, which is involved in the biosynthesis of melanin.

Mechanism of Action

Methyl 4-[(3-chloro-4-fluorophenyl)amino]quinoline-2-carboxylate is believed to act as a fluorescent probe for the detection of NO in biological systems by binding to the NO molecule. The binding of this compound to the NO molecule causes a change in the fluorescence properties of the compound, which can be used to detect the presence of NO in a sample.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to be an effective inhibitor of the enzyme tyrosinase, which is involved in the biosynthesis of melanin. Additionally, this compound has been found to have antioxidant properties, which may be beneficial in the prevention of oxidative damage.

Advantages and Limitations for Lab Experiments

Methyl 4-[(3-chloro-4-fluorophenyl)amino]quinoline-2-carboxylate has a number of advantages and limitations for lab experiments. One of the main advantages of using this compound is that it is a relatively stable compound, which makes it suitable for use in a variety of laboratory settings. Additionally, this compound has a low toxicity, which makes it a safe choice for laboratory experiments. However, one of the main limitations of this compound is that it has a relatively low solubility, which can make it difficult to work with in certain laboratory settings.

Future Directions

Methyl 4-[(3-chloro-4-fluorophenyl)amino]quinoline-2-carboxylate has a number of potential future directions that could be explored. One possible direction is the development of new fluorescent probes for the detection of NO in biological systems. Additionally, further research could be done on the potential use of this compound as a biomarker for the detection of cancer cells. Finally, further research could be done on the potential use of this compound as an inhibitor of tyrosinase, as well as its potential role in the prevention of oxidative damage.

Synthesis Methods

Methyl 4-[(3-chloro-4-fluorophenyl)amino]quinoline-2-carboxylate can be synthesized from 3-chloro-4-fluorobenzaldehyde and 2-aminoquinoline. This reaction is carried out in a two-step process that involves the formation of an intermediate compound, followed by the addition of the carboxylate group. The first step involves the condensation of the aldehyde and the amine, resulting in the formation of a Schiff base. This is then followed by the addition of a carboxylate group to form the final product, this compound.